Cas no 58991-21-2 (1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-(3-butoxy-2-hydroxypropyl)-)

• Product Name: 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-(3-butoxy-2-hydroxypropyl)-
• CAS No: 58991-21-2
• MF: C₁₀H₁₇N₃O₅
• MW: 259.259082555771
• CID: 340260
• PubChem ID: 71443255
• Update Time: 2025-04-19

1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-(3-butoxy-2-hydroxypropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-(3-butoxy-2-hydroxypropyl)-
• 1-(3-butoxy-2-hydroxypropyl)-1,3,5-triazinane-2,4,6-trione
• 58991-21-2
• DTXSID40852085

• Inchi： 1S/C10H17N3O5/c1-2-3-4-18-6-7(14)5-13-9(16)11-8(15)12-10(13)17/h7,14H,2-6H2,1H3,(H2,11,12,15,16,17)
• InChI Key： DHKVLYMIYTWYIY-UHFFFAOYSA-N
• SMILES： O(CCCC)CC(CN1C(NC(NC1=O)=O)=O)O

Computed Properties

• Exact Mass: 259.11691
• Monoisotopic Mass: 259.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 107.97